Cas no 73916-05-9 (Benzoxazole,5-methyl-2-(2-phenylethenyl)-)

Benzoxazole,5-methyl-2-(2-phenylethenyl)- structure
73916-05-9 structure
Product Name:Benzoxazole,5-methyl-2-(2-phenylethenyl)-
CAS No:73916-05-9
MF:C16H13NO
MW:235.280524015427
CID:554914
PubChem ID:12675789
Update Time:2025-04-19

Benzoxazole,5-methyl-2-(2-phenylethenyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzoxazole,5-methyl-2-(2-phenylethenyl)-
    • (E)-5-Methyl-2-styrylbenzoxazole
    • 5-methyl-2-(2-phenylethenyl)-1,3-benzoxazole
    • A837963
    • AG-G-93025
    • CTK5D8911
    • CTK9A3293
    • 5-METHYL-2-[(E)-2-PHENYLETHENYL]-1,3-BENZOXAZOLE
    • 5-Methyl-2-styrylbenzo[d]oxazole
    • Tipepidinehibenzate
    • 73916-05-9
    • Inchi: 1S/C16H13NO/c1-12-7-9-15-14(11-12)17-16(18-15)10-8-13-5-3-2-4-6-13/h2-11H,1H3/b10-8+
    • InChI Key: PUHLHLQBIFRKRD-CSKARUKUSA-N
    • SMILES: O1C(/C=C/C2C=CC=CC=2)=NC2C=C(C)C=CC1=2

Computed Properties

  • Exact Mass: 235.10000
  • Monoisotopic Mass: 235.1
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 296
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • Topological Polar Surface Area: 26A^2
  • XLogP3: 4.4

Experimental Properties

  • PSA: 26.03000
  • LogP: 4.30660
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